Cas no 321592-49-8 (6-cyano-2-Pyridineacetic acid)

• Product Name: 6-cyano-2-Pyridineacetic acid
• CAS No: 321592-49-8
• MF: C₈H₆N₂O₂
• MW: 162.145441532135
• CID: 1110787
• PubChem ID: 83680755
• Update Time: 2025-04-20

6-cyano-2-Pyridineacetic acid Chemical and Physical Properties

Names and Identifiers

• 6-cyano-2-Pyridineacetic acid
• SCHEMBL24031001
• 2-(6-cyanopyridin-2-yl)acetic acid
• 321592-49-8
• G73746
• 6-Cyanopyridine-2-acetic acid

• Inchi： 1S/C8H6N2O2/c9-5-7-3-1-2-6(10-7)4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key： FXZTWGJXZVYOEY-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=C(C#N)N=1)=O

Computed Properties

• Exact Mass: 162.042927438g/mol
• Monoisotopic Mass: 162.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 74Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives